Cas no 87996-17-6 (1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)-)

• Product Name: 1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)-
• CAS No: 87996-17-6
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• CID: 649056
• PubChem ID: 13179365
• Update Time: 2025-04-19

1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)-
• 1-tert-butyl-5-prop-2-enylsulfanyltetrazole
• 87996-17-6
• DTXSID20525048
• 1-tert-Butyl-5-[(prop-2-en-1-yl)sulfanyl]-1H-tetrazole

• Inchi： 1S/C8H14N4S/c1-5-6-13-7-9-10-11-12(7)8(2,3)4/h5H,1,6H2,2-4H3
• InChI Key： UERCIVVCXSBLRB-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=NN=NN1C(C)(C)C

Computed Properties

• Exact Mass: 198.09391764g/mol
• Monoisotopic Mass: 198.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.9Ų